(2,4-dimethylbenzyl)(4-methoxy-3-biphenylyl)amine

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]-2-methoxy-5-phenylaniline
• InChI: InChI=1S/C22H23NO/c1-16-9-10-20(17(2)13-16)15-23-21-14-19(11-12-22(21)24-3)18-7-5-4-6-8-18/h4-14,23H,15H2,1-3H3
• InChI Key: YFUCZVNHHYRABF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC2=C(C=CC(=C2)C3=CC=CC=C3)OC)C
• Molecular Formula: C22H23NO
• Molecular Weight: 317.4 g/mol

Description

(2,4-dimethylbenzyl)(4-methoxy-3-biphenylyl)amine, also known as DMBA, is a synthetic compound that has been widely used in scientific research due to its unique chemical structure and biological properties. DMBA belongs to the class of amines and is a derivative of biphenyl and benzylamine. This compound has been studied extensively for its potential applications in various fields, including pharmacology, toxicology, and cancer research.

Mechanism of Action

(2,4-dimethylbenzyl)(4-methoxy-3-biphenylyl)amine exerts its biological effects through the formation of reactive metabolites that can bind to DNA and cause mutations. This compound is metabolized by cytochrome P450 enzymes in the liver to form reactive intermediates, including this compound-3,4-diol-1,2-epoxide, which can react with DNA and cause mutations. This compound-induced mutations can lead to the development of tumors and cancer.
Biochemical and Physiological Effects
This compound has been shown to induce various biochemical and physiological effects in animal models. It can cause DNA damage, oxidative stress, inflammation, and cell proliferation, which are all associated with the development of cancer. This compound has also been shown to affect the immune system and alter gene expression in various tissues.

Advantages and Limitations for Lab Experiments

(2,4-dimethylbenzyl)(4-methoxy-3-biphenylyl)amine has several advantages as a chemical carcinogen for laboratory experiments. It is easy to synthesize and can induce tumors in a variety of animal models. This compound-induced tumors closely resemble human tumors in terms of histopathology and molecular characteristics. However, this compound also has limitations, including its toxicity and potential to induce non-specific effects. This compound exposure can cause systemic toxicity and affect multiple organs, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on (2,4-dimethylbenzyl)(4-methoxy-3-biphenylyl)amine. One area of interest is the development of new animal models that can better mimic human cancer. Another area of interest is the identification of biomarkers that can predict this compound-induced cancer and inform early detection and prevention strategies. Additionally, the development of new therapeutic interventions that can target this compound-induced tumors is an important area of research.

Synthesis Methods

The synthesis of (2,4-dimethylbenzyl)(4-methoxy-3-biphenylyl)amine involves the reaction of 4-methoxy-3-biphenylamine with 2,4-dimethylbenzyl chloride in the presence of a base catalyst. The reaction takes place at room temperature and yields this compound as a white crystalline solid. The purity of this compound can be enhanced through recrystallization and purification techniques.

Scientific Research Applications

(2,4-dimethylbenzyl)(4-methoxy-3-biphenylyl)amine has been extensively used in scientific research due to its unique chemical structure and biological properties. It has been studied for its potential applications in various fields, including pharmacology, toxicology, and cancer research. This compound is commonly used as a chemical carcinogen in animal models to induce tumors and study the mechanisms of carcinogenesis.